Cas no 904832-43-5 (N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 904832-43-5
• MF: C₂₄H₂₆N₄O₄S
• MW: 466.552644252777
• CID: 5957381
• PubChem ID: 22576078
• Update Time: 2025-11-03

N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• 1,4-Benzodioxin-6-sulfonamide, 2,3-dihydro-N-[3-[6-(4-methyl-1-piperidinyl)-3-pyridazinyl]phenyl]-
• N-{3-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-(3-(6-(4-methylpiperidin-1-yl)pyridazin-3-yl)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• CCG-190564
• 904832-43-5
• F2588-0071
• N-[3-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• AKOS002065657

• Inchi： 1S/C24H26N4O4S/c1-17-9-11-28(12-10-17)24-8-6-21(25-26-24)18-3-2-4-19(15-18)27-33(29,30)20-5-7-22-23(16-20)32-14-13-31-22/h2-8,15-17,27H,9-14H2,1H3
• InChI Key： ZZIQSRBHTLWGPD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NC3=CC=CC(C4=NN=C(N5CCC(C)CC5)C=C4)=C3)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 466.16747650g/mol
• Monoisotopic Mass: 466.16747650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 706.9±70.0 °C(Predicted)
• pka: 7.71±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Comprehensive Analysis of N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS 904832-43-5)

The compound N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS 904832-43-5) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a pyridazine core, 4-methylpiperidine moiety, and benzodioxine sulfonamide group makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with key protein targets.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and targeted therapies. N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide aligns with this trend, as its structure suggests potential activity against enzymes involved in inflammatory and proliferative diseases. The inclusion of a sulfonamide group further enhances its binding affinity, a feature highly sought after in drug discovery.

The synthesis of CAS 904832-43-5 involves multi-step organic reactions, with careful optimization required to achieve high purity and yield. Key challenges include the introduction of the 4-methylpiperidin-1-yl segment and the subsequent coupling with the benzodioxine sulfonamide moiety. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for further biological evaluation.

From a pharmacological perspective, N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has shown preliminary activity in in vitro assays, particularly in models of cell signaling inhibition. Its mechanism of action is hypothesized to involve interference with protein-protein interactions or allosteric modulation of enzymatic activity. These properties make it a valuable tool compound for studying disease mechanisms and validating new drug targets.

The growing interest in personalized medicine and AI-driven drug design has further highlighted the importance of molecules like CAS 904832-43-5. Computational models predict favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles for this compound, though experimental validation is ongoing. Researchers are also exploring its potential in combination therapies, where it may synergize with existing drugs to enhance efficacy.

In summary, N-{3-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents a compelling example of modern medicinal chemistry. Its intricate design and promising biological activity position it as a subject of continued investigation, with potential applications spanning oncology, immunology, and central nervous system disorders. As the field evolves, this compound may play a pivotal role in addressing unmet medical needs.